Cas no 1000018-13-2 (Methyl 2-amino-5-bromo-4-isopropylbenzoate)

• Product Name: Methyl 2-amino-5-bromo-4-isopropylbenzoate
• CAS No: 1000018-13-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 1025413
• PubChem ID: 329767700
• Update Time: 2025-04-20

Methyl 2-amino-5-bromo-4-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-bromo-4-isopropylbenzoate
• 2-Amino-5-bromo-4-isopropylbenzoic acid methyl ester
• 5-Bromo-4-Isopropyl-2-Amino Benzoic Methyl Ester
• Methyl2-amino-5-bromo-4-isopropylbenzoate
• A800001
• 2-amino-5-bromo-4-propan-2-ylbenzoic acid methyl ester
• SCHEMBL22662604
• F11962
• Methyl 2-amino-5-bromo-4-isopropylbenzoate, 98%
• DTXSID00650009
• AMY720
• methyl 2-azanyl-5-bromanyl-4-propan-2-yl-benzoate
• CS-0119939
• Benzoic acid, 2-amino-5-bromo-4-(1-methylethyl)-, methyl ester
• 2-Amino-5-bromo-4-isopropylbenzoicacid methyl ester
• Methyl 2-amino-5-bromo-4-(propan-2-yl)benzoate
• DB-003991
• 1000018-13-2
• Methyl-2-amino-5-bromo-4-isopropyl benzoate
• MFCD09864815
• methyl 2-amino-5-bromo-4-propan-2-ylbenzoate
• A856980
• AKOS015917568
• AS-71362
• SY106994

• MDL： MFCD09864815
• Inchi： 1S/C11H14BrNO2/c1-6(2)7-5-10(13)8(4-9(7)12)11(14)15-3/h4-6H,13H2,1-3H3
• InChI Key： DXRFEGRLPOBRKX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=C1C(C)C)N

Computed Properties

• Exact Mass: 271.02082
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 74-77 °C
• PSA: 52.32

Methyl 2-amino-5-bromo-4-isopropylbenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters